Cas no 1374408-30-6 (2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride)

2-(5-Chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride is a benzimidazole derivative with significant utility in pharmaceutical and chemical research. The compound features a chloro-substituted benzimidazole core, enhancing its reactivity and selectivity in synthetic applications. Its dihydrochloride salt form improves solubility and stability, facilitating handling and storage. This intermediate is particularly valuable in the development of biologically active molecules, including potential therapeutic agents targeting various diseases. The presence of the primary amine group allows for further functionalization, making it a versatile building block in medicinal chemistry. High purity and consistent quality ensure reliable performance in research and industrial applications.
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride structure
1374408-30-6 structure
Product Name:2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride
CAS No:1374408-30-6
MF:C9H11Cl2N3
MW:232.109739542007
CID:5323401
PubChem ID:71308070
Update Time:2025-09-25

2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(5-chloro-1H-benzo[d]imidazol-1-yl)ethanamine dihydrochloride
    • 2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride
    • Inchi: 1S/C9H10ClN3.ClH/c10-7-1-2-9-8(5-7)12-6-13(9)4-3-11;/h1-2,5-6H,3-4,11H2;1H
    • InChI Key: KYWIXFPJPFYABQ-UHFFFAOYSA-N
    • SMILES: C(N1C=NC2=CC(Cl)=CC=C12)CN.Cl

2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-19030555-1g
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride
1374408-30-6 95%
1g
$499.0 2023-09-18
Enamine
EN300-19030555-5g
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride
1374408-30-6 95%
5g
$1448.0 2023-09-18
Enamine
EN300-19030555-10g
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride
1374408-30-6 95%
10g
$2146.0 2023-09-18
Enamine
EN300-19030555-0.05g
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride
1374408-30-6 95.0%
0.05g
$94.0 2025-02-20
Enamine
EN300-19030555-0.1g
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride
1374408-30-6 95.0%
0.1g
$140.0 2025-02-20
Enamine
EN300-19030555-0.25g
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride
1374408-30-6 95.0%
0.25g
$200.0 2025-02-20
Enamine
EN300-19030555-0.5g
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride
1374408-30-6 95.0%
0.5g
$374.0 2025-02-20
Enamine
EN300-19030555-1.0g
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride
1374408-30-6 95.0%
1.0g
$499.0 2025-02-20
Enamine
EN300-19030555-2.5g
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride
1374408-30-6 95.0%
2.5g
$978.0 2025-02-20
Enamine
EN300-19030555-5.0g
2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride
1374408-30-6 95.0%
5.0g
$1448.0 2025-02-20

2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride Related Literature

Additional information on 2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride

Research Brief on 2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine Dihydrochloride (CAS: 1374408-30-6)

The compound 2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride (CAS: 1374408-30-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, which are critical for understanding its pharmacological potential.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex molecules. Researchers have optimized synthetic routes to produce 2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride with high yield and purity, which is essential for its use in drug development. The compound's stability under various conditions has also been characterized, providing valuable data for formulation scientists.

In terms of biological activity, preliminary studies suggest that this compound may exhibit modulatory effects on specific enzymatic pathways. For instance, it has been tested in vitro against a panel of kinases and other enzymes, showing selective inhibition that could be leveraged for therapeutic purposes. These findings are particularly relevant for the development of targeted therapies in oncology and inflammatory diseases.

Moreover, the pharmacokinetic profile of 2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride is under investigation. Early-stage animal studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for determining the compound's suitability as a drug candidate and for guiding further optimization efforts.

Recent publications have also explored the compound's potential in combination therapies. For example, when used in conjunction with established chemotherapeutic agents, it has shown synergistic effects in certain cancer cell lines. This highlights its potential as an adjunct therapy, although more extensive preclinical and clinical studies are needed to validate these observations.

In conclusion, 2-(5-chloro-1H-1,3-benzodiazol-1-yl)ethan-1-amine dihydrochloride (CAS: 1374408-30-6) represents a promising compound in the realm of chemical biology and drug discovery. Its versatile applications, from being a synthetic intermediate to a potential therapeutic agent, make it a subject of ongoing research. Future studies will likely focus on further elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its therapeutic potential in various disease models.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.